![molecular formula C15H19NO4 B6634502 3-Methyl-1-(2-phenoxyacetyl)piperidine-2-carboxylic acid](/img/structure/B6634502.png)
3-Methyl-1-(2-phenoxyacetyl)piperidine-2-carboxylic acid
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Overview
Description
3-Methyl-1-(2-phenoxyacetyl)piperidine-2-carboxylic acid, also known as MPAC, is a synthetic compound that has gained attention in the scientific community for its potential applications in medicinal chemistry.
Scientific Research Applications
3-Methyl-1-(2-phenoxyacetyl)piperidine-2-carboxylic acid has been studied for its potential as a therapeutic agent for various diseases, including cancer and Alzheimer's disease. In cancer research, this compound has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. In Alzheimer's disease research, this compound has been shown to have neuroprotective effects and prevent the formation of amyloid beta plaques.
Mechanism of Action
The mechanism of action of 3-Methyl-1-(2-phenoxyacetyl)piperidine-2-carboxylic acid is not fully understood, but it is believed to work by inhibiting specific enzymes and pathways involved in cancer cell growth and Alzheimer's disease progression. This compound has also been shown to have anti-inflammatory and antioxidant properties.
Biochemical and Physiological Effects
This compound has been shown to have a low toxicity profile and is well-tolerated in animal studies. It has been found to have a half-life of approximately 2 hours in rats and is rapidly eliminated through the urine. This compound has also been shown to cross the blood-brain barrier, making it a potential candidate for treating diseases that affect the central nervous system.
Advantages and Limitations for Lab Experiments
One advantage of using 3-Methyl-1-(2-phenoxyacetyl)piperidine-2-carboxylic acid in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation is that this compound is a synthetic compound and may not accurately mimic the effects of natural compounds in the body.
Future Directions
Future research on 3-Methyl-1-(2-phenoxyacetyl)piperidine-2-carboxylic acid could focus on optimizing its synthesis method to increase yields and reduce costs. Additionally, further studies could investigate the potential of this compound as a therapeutic agent for other diseases, such as Parkinson's disease and multiple sclerosis. Finally, research could explore the potential of this compound as a tool for studying the mechanisms of cancer cell growth and Alzheimer's disease progression.
Conclusion
In conclusion, this compound is a synthetic compound with potential applications in medicinal chemistry. Its synthesis method has been optimized to yield high purity and high yields. This compound has been studied for its potential as a therapeutic agent for various diseases, including cancer and Alzheimer's disease. Its mechanism of action is not fully understood, but it is believed to work by inhibiting specific enzymes and pathways. This compound has a low toxicity profile and is well-tolerated in animal studies. Future research could focus on optimizing its synthesis method, investigating its potential as a therapeutic agent for other diseases, and exploring its potential as a tool for studying disease mechanisms.
Synthesis Methods
3-Methyl-1-(2-phenoxyacetyl)piperidine-2-carboxylic acid is synthesized through a multistep process involving the reaction of phenoxyacetic acid with 3-methylpiperidin-2-one. The resulting product is then treated with acetic anhydride and hydrochloric acid to form this compound. This method has been optimized to yield high purity and high yields of this compound.
properties
IUPAC Name |
3-methyl-1-(2-phenoxyacetyl)piperidine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO4/c1-11-6-5-9-16(14(11)15(18)19)13(17)10-20-12-7-3-2-4-8-12/h2-4,7-8,11,14H,5-6,9-10H2,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCHYSPZMRNVKEQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1C(=O)O)C(=O)COC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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